Cas no 2174115-02-5 (5-(Dimethylamino)thieno[3,2-b]thiophene-2-carbaldehyde)

• Product Name: 5-(Dimethylamino)thieno[3,2-b]thiophene-2-carbaldehyde
• CAS No: 2174115-02-5
• MF: C₉H₉NOS₂
• MW: 211.303859472275
• CID: 6625904
• PubChem ID: 138628251
• Update Time: 2026-03-11

5-(Dimethylamino)thieno[3,2-b]thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2174115-02-5
• SCHEMBL20994206
• 5-(Dimethylamino)thieno[3,2-b]thiophene-2-carbaldehyde
• Thieno[3,2-b]thiophene-2-carboxaldehyde, 5-(dimethylamino)-
• G67181

• Inchi： 1S/C9H9NOS2/c1-10(2)9-4-8-7(13-9)3-6(5-11)12-8/h3-5H,1-2H3
• InChI Key： HVKRYCWKCYOKGH-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=O)SC=2C=C1N(C)C

Computed Properties

• Exact Mass: 211.01255626g/mol
• Monoisotopic Mass: 211.01255626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76.8Ų

Experimental Properties

• Density: 1.388±0.06 g/cm3(Predicted)
• Boiling Point: 360.5±37.0 °C(Predicted)
• pka: 2.77±0.40(Predicted)

Additional information on 5-(Dimethylamino)thieno[3,2-b]thiophene-2-carbaldehyde

Introduction to 5-(Dimethylamino)thieno[3,2-b]thiophene-2-carbaldehyde (CAS No. 2174115-02-5)

5-(Dimethylamino)thieno[3,2-b]thiophene-2-carbaldehyde is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique molecular framework and potential biological activities. This compound, identified by the CAS number 2174115-02-5, belongs to the thienothiophene class, which is a prominent scaffold in medicinal chemistry. The presence of both thiophene and thieno[3,2-b]thiophene rings in its structure imparts distinct electronic and steric properties, making it a versatile building block for the synthesis of more intricate molecules.

The aldehyde functional group at the 2-position of the thieno[3,2-b]thiophene core serves as a critical reactive site for further functionalization. This feature allows chemists to explore diverse derivatization strategies, including condensation reactions, nucleophilic additions, and cyclizations, which are pivotal for developing novel pharmacophores. The dimethylamino substituent at the 5-position introduces basicity to the molecule, enhancing its potential interaction with acidic moieties in biological targets. Such structural attributes make 5-(Dimethylamino)thieno[3,2-b]thiophene-2-carbaldehyde a valuable intermediate in the synthesis of biologically active compounds.

In recent years, there has been a surge in research focused on thienothiophene derivatives due to their reported pharmacological properties. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The thieno[3,2-b]thiophene core is particularly noteworthy for its ability to modulate enzyme activity and interfere with signaling pathways relevant to disease progression. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes implicated in cancer metabolism.

The aldehyde group in 5-(Dimethylamino)thieno[3,2-b]thiophene-2-carbaldehyde is particularly significant for its role in forming Schiff bases and other condensation products. Schiff bases are imines formed by the reaction between an aldehyde or ketone and an amine or amine derivative. These compounds have been extensively studied for their potential applications in coordination chemistry, catalysis, and as precursors to more complex organic materials. The dimethylamino group enhances the nucleophilicity of the aldehyde moiety, facilitating rapid and efficient condensation reactions with various nitrogen-containing reagents.

Recent advancements in computational chemistry have further highlighted the significance of 5-(Dimethylamino)thieno[3,2-b]thiophene-2-carbaldehyde as a key intermediate. Molecular modeling studies suggest that this compound can adopt multiple conformations due to its rigid heterocyclic structure and flexible substituents. These conformational variations are crucial for understanding its interactions with biological targets at the molecular level. Additionally, computational analysis has helped predict favorable binding poses for this compound with enzymes such as kinases and proteases, providing insights into its potential pharmacological effects.

The synthesis of 5-(Dimethylamino)thieno[3,2-b]thiophene-2-carbaldehyde involves multi-step organic transformations that require precise control over reaction conditions. Common synthetic routes include cyclization reactions followed by functional group modifications. For example, one approach involves the condensation of 2-amino-thiophene-3-carboxaldehyde with dimethylamine under controlled conditions to form the desired product. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce additional substituents onto the thienothiophene core.

The versatility of 5-(Dimethylamino)thieno[3,2-b]thiophene-2-carbaldehyde extends beyond pharmaceutical applications. In materials science, this compound has been explored as a precursor for organic semiconductors and optoelectronic materials. The conjugated system provided by the thienothiophene rings allows for efficient charge transport properties, making it suitable for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Researchers have also investigated its potential as a dopant or sensitizer in photovoltaic devices.

The growing interest in green chemistry has prompted investigations into sustainable synthetic methods for producing 5-(Dimethylamino)thieno[3,2-b]thiophene-2-carbaldehyde. Catalytic processes that minimize waste and energy consumption are being actively developed. For instance, enzymatic approaches have been explored as alternative synthetic routes that offer high selectivity and mild reaction conditions. Additionally, solvent-free or aqueous-based synthetic protocols are being optimized to reduce environmental impact while maintaining high yields.

Future research directions for 5-(Dimethylamino)thieno[3,2-b]thiophene-2-carbaldehyde include exploring its role in drug discovery programs targeting neglected diseases. The structural motifs present in this compound align well with known pharmacophores that exhibit therapeutic efficacy against infectious diseases and chronic conditions. By leveraging computational screening techniques and high-throughput synthesis platforms, researchers aim to identify novel derivatives with enhanced biological activity.

In conclusion,5-(Dimethylamino)thieno[3,2-b]thiophene-2-carbaldehyde (CAS No. 2174115-02-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for pharmaceutical synthesis and materials science applications. As research continues to uncover new synthetic strategies and biological functions associated with this molecule,5-(Dimethylamino)thieno[3,2-b]thiophene-2-carbaldehyde is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.